Cas no 79606-48-7 (Benzamide,N,N-bis(1-methylethyl)-4-nitro-)

• Product Name: Benzamide,N,N-bis(1-methylethyl)-4-nitro-
• CAS No: 79606-48-7
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD00584230
• CID: 579125
• PubChem ID: 347938
• Update Time: 2025-11-02

Benzamide,N,N-bis(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,N-bis(1-methylethyl)-4-nitro-
• N,N-diisopropyl-4-nitrobenzamide
• 4-methyl-N,N-diisopropylbenzamide
• 4-nitro-N,N-diisopropylbenzamide
• AC1L3159
• AC1Q5DVQ
• AG-G-69815
• AR-1H8029
• Benzamide, 4-methyl-N,N-bis(1-methylethyl)-
• CTK5C9552
• N,N-diisopropyl-4-methylbenzamide
• N,N-DIISOPROPYL-4-TOLUAMIDE
• N,N-Diisopropyl-p-toluamid
• N,N-di-isopropyl-p-toluamide
• N,N-diisopropyltoluamide
• NSC20057
• NSC-406865
• MFCD00584230
• 4-nitro-N,N-bis(propan-2-yl)benzamide
• N,N-Bis(1-methylethyl)-4-nitrobenzamide
• AKOS003850983
• SR-01000201603-1
• 4-(Hydroxy(oxido)amino)-N,N-diisopropylbenzamide
• Z275143342
• FT-0769285
• NSC406865
• 4-nitro-N,N-di(propan-2-yl)benzamide
• NSC 406865
• 79606-48-7
• DTXSID001000621
• SR-01000201603
• Oprea1_139209
• N,N-diisopropyl-4-nitro-benzamide
• AS-8141
• SCHEMBL7930491
• DA-02709
• STK372069

• MDL： MFCD00584230
• Inchi： 1S/C13H18N2O3/c1-9(2)14(10(3)4)13(16)11-5-7-12(8-6-11)15(17)18/h5-10H,1-4H3
• InChI Key： RDBKRCFDYJOIDU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 396.6±25.0 °C at 760 mmHg
• Flash Point: 193.7±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzamide,N,N-bis(1-methylethyl)-4-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzamide,N,N-bis(1-methylethyl)-4-nitro-

Comprehensive Overview of Benzamide,N,N-bis(1-methylethyl)-4-nitro- (CAS No. 79606-48-7)

Benzamide,N,N-bis(1-methylethyl)-4-nitro- (CAS No. 79606-48-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. With its unique molecular structure featuring a nitro group and bis(1-methylethyl) substituents, this compound exhibits distinct chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential, especially in the development of novel drug intermediates and functional materials.

The chemical structure of Benzamide,N,N-bis(1-methylethyl)-4-nitro- includes a benzamide core modified with two isopropyl groups and a nitro substituent at the para position. This configuration enhances its reactivity and solubility, making it a versatile building block in synthetic chemistry. The presence of the nitro group is particularly noteworthy, as it often serves as a precursor for further chemical transformations, such as reduction to amines or participation in nucleophilic aromatic substitution reactions.

In recent years, the demand for nitro-substituted benzamides has surged due to their role in the synthesis of biologically active compounds. For instance, they are frequently employed in the development of antimicrobial agents and anti-inflammatory drugs. The bis(1-methylethyl) groups contribute to the compound's lipophilicity, which can influence its pharmacokinetic properties in drug design. This has led to a growing body of research exploring its utility in medicinal chemistry.

Beyond pharmaceuticals, Benzamide,N,N-bis(1-methylethyl)-4-nitro- finds applications in agrochemical formulations. Its derivatives are investigated for their potential as herbicides and pesticides, offering solutions to modern agricultural challenges. The compound's stability under various environmental conditions makes it a promising candidate for sustainable crop protection products. Additionally, its role in material science, particularly in the synthesis of advanced polymers and coating materials, is an area of active exploration.

The market for nitro-aromatic compounds like Benzamide,N,N-bis(1-methylethyl)-4-nitro- is expanding, driven by advancements in chemical synthesis and increasing industrial applications. Manufacturers are focusing on optimizing production processes to meet the rising demand while ensuring cost-effectiveness and environmental compliance. Innovations in green chemistry are also influencing the development of safer and more efficient synthetic routes for such compounds.

From a regulatory perspective, Benzamide,N,N-bis(1-methylethyl)-4-nitro- is subject to standard chemical safety protocols. Proper handling, storage, and disposal practices are essential to minimize risks associated with its use. Researchers and industrial users must adhere to guidelines provided by organizations such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) to ensure safe and responsible utilization.

In conclusion, Benzamide,N,N-bis(1-methylethyl)-4-nitro- (CAS No. 79606-48-7) represents a compound of significant scientific and industrial interest. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science highlight its versatility and potential for future innovations. As research continues to uncover new uses and synthetic methodologies, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple sectors.